N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H17FN4O3S/c1-27-16-9-5-4-8-15(16)23-18(26)24-19-21-12(11-28-19)10-17(25)22-14-7-3-2-6-13(14)20/h2-9,11H,10H2,1H3,(H,22,25)(H2,21,23,24,26)
• InChI Key: XFCWMUDQVTVZEB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3F
• Molecular Formula: C19H17FN4O3S
• Molecular Weight: 400.4 g/mol

Description

N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide, also known as PFK-158, is a novel small molecule inhibitor that has been shown to selectively target and inhibit the enzyme nicotinamide phosphoribosyltransferase (NAMPT). NAMPT is a key enzyme involved in the biosynthesis of nicotinamide adenine dinucleotide (NAD+), which plays a critical role in cellular metabolism and energy production. Inhibition of NAMPT by PFK-158 has been shown to have potential therapeutic applications in the treatment of cancer and other diseases.

Mechanism of Action

N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide works by inhibiting the activity of NAMPT, which is a key enzyme in the biosynthesis of NAD+. NAD+ is a critical coenzyme involved in a wide range of cellular processes, including energy metabolism, DNA repair, and gene expression. Inhibition of NAMPT by N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide leads to a depletion of cellular NAD+ levels, which in turn leads to a disruption of cellular metabolism and energy production. This disruption ultimately leads to cell death in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide has been shown to have other biochemical and physiological effects. Studies have shown that N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide can induce autophagy, a process by which cells degrade and recycle their own components. Autophagy has been implicated in a wide range of cellular processes, including aging, neurodegenerative diseases, and cancer. In addition, N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide has been shown to have anti-inflammatory effects, which may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is its selectivity for NAMPT, which makes it a potent and specific inhibitor of this enzyme. This selectivity may reduce the potential for off-target effects and toxicity. However, one limitation of N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is its relatively low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide. One area of interest is the development of more potent and selective inhibitors of NAMPT, which may have improved therapeutic efficacy. In addition, further studies are needed to elucidate the mechanisms underlying N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide's anti-tumor activity and other biochemical and physiological effects. Finally, clinical trials are needed to evaluate the safety and efficacy of N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide in humans.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide involves a multi-step process that begins with the reaction of 2-aminobenzonitrile with 2-methoxyphenyl isocyanate to form the urea derivative. This intermediate is then reacted with 2-chloroacetyl chloride to form the thiazole ring, followed by reaction with 2-fluoroaniline to introduce the fluorophenyl group. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide has been the subject of extensive scientific research due to its potential therapeutic applications. Studies have shown that N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide has potent anti-tumor activity in a variety of cancer cell lines, including breast, lung, and prostate cancer. In addition, N-(2-fluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models of cancer.